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Compound of Interest

Compound Name: Croconic acid disodium salt

Cat. No.: B075970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Croconic acid disodium salt (CAS No. 14379-00-1), ensuring the safety of laboratory

personnel and compliance with regulations. The following procedural guidance is designed to

be a critical resource for your laboratory safety and chemical handling protocols.

Personal Protective Equipment (PPE)
When handling Croconic acid disodium salt, it is imperative to use appropriate personal

protective equipment to prevent exposure. The recommended PPE is outlined in the table

below.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Tight-sealing safety goggles or

a face shield.[1]

To protect against dust

particles and potential

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[2]

Respiratory Protection
A NIOSH/MSHA-approved N95

respirator or higher.[3]

To prevent inhalation of dust

particles, especially where dust

may be generated.[1]

Body Protection
A lab coat or protective

clothing.[1]

To protect skin and personal

clothing from contamination.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Croconic acid disodium
salt and ensure a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[1]

Avoid generating dust during handling.[4]

Wash hands thoroughly after handling the compound.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1]

Storage:

Store in a tightly closed container in a cool, dry place.[4]

Keep away from incompatible materials such as strong oxidizing agents.[5]

First Aid Measures
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In the event of exposure to Croconic acid disodium salt, immediate and appropriate first aid

is critical.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. If irritation persists, seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Spill and Leak Procedures
In case of a spill, follow these steps to ensure safe cleanup and containment.

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don Appropriate PPE: Before cleaning up, ensure you are wearing the recommended

personal protective equipment.

Contain the Spill: For solid spills, carefully sweep or scoop up the material, avoiding dust

generation.[4]
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Collect the Spilled Material: Place the collected material into a suitable, labeled, and closed

container for disposal.[4]

Clean the Area: Once the bulk of the material is removed, clean the spill area with a damp

cloth or paper towels.

Dispose of Waste: All cleanup materials should be placed in the hazardous waste container.

Spill Response Workflow

Disposal Plan
The disposal of Croconic acid disodium salt and its containers must be handled as chemical

waste in accordance with all local, state, and federal regulations.[4]

Operational Steps for Disposal:

Waste Collection:

Collect waste Croconic acid disodium salt and any contaminated materials (e.g., gloves,

wipes) in a designated, clearly labeled, and sealed hazardous waste container.

Ensure the container is compatible with the chemical.

Labeling:

Label the waste container with "Hazardous Waste," the chemical name ("Croconic acid
disodium salt"), and any other information required by your institution's environmental

health and safety (EHS) department.

Storage of Waste:

Store the waste container in a designated, secure area, away from incompatible materials,

until it is collected for disposal.

Arranging for Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal company

to arrange for pickup and proper disposal.[5] Do not attempt to dispose of this chemical
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down the drain or in regular trash.

Standard Operating Procedure for Use

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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